Cas no 5959-01-3 (2-Anthracenecarboxylicacid, 1-amino-9,10-dihydro-9,10-dioxo-, ethyl ester)

• Product Name: 2-Anthracenecarboxylicacid, 1-amino-9,10-dihydro-9,10-dioxo-, ethyl ester
• CAS No: 5959-01-3
• Molecular Formula: C₁₇H₁₃NO₄
• Molecular Weight: 295.28942
• CID: 382436
• PubChem ID: 80059

2-Anthracenecarboxylicacid, 1-amino-9,10-dihydro-9,10-dioxo-, ethyl ester Properties

Names and Identifiers

• 2-Anthracenecarboxylicacid, 1-amino-9,10-dihydro-9,10-dioxo-, ethyl ester
• ethyl 1-aminoanthraquinone-2-carboxylate; AG-690/40097100; 1-amino-anthraquinone-2-aldehyde; 1-amino-9,10-dioxo-9,10-dihydro-anthracene-2-carbaldehyde; SBB100933; AC1L2L73; BAS 01121612; 1-Amino-9,10-dioxo-9,10-dihydro-anthracen-2-carbaldehyd; 1-amino-9,10-dioxo-9,10-dihydro-anthracene-2-carboxylic acid ethyl ester; 1-Amino-9,10-dioxo-9,10-dihydro-2-anthracenecarbaldehyde; 1-Amino-anthrachinon-aldehyd-(2); 1-amino-2-formylanthraquinone;
• ethyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate
• MFCD00408450
• ethyl 1-amino-9,10-dioxoanthracene-2-carboxylate
• NS00047453
• Ethyl 1-aminoanthraquinone-2-carboxylate
• AKOS001591090
• 18TQV7W460
• 5959-01-3
• SCHEMBL11036628
• EN300-27726071
• 2-ANTHRACENECARBOXYLIC ACID, 1-AMINO-9,10-DIHYDRO-9,10-DIOXO-, ETHYL ESTER
• 2-Anthracenecarboxylicacid,1-amino-9,10-dihydro-9,10-dioxo-,ethyl ester
• 2-ANTHROIC ACID, 1-AMINO-9,10-DIHYDRO-9,10-DIOXO-, ETHYL ESTER
• DTXSID70974981
• AB00076811-01
• Ethyl 1-amino-9,10-dioxo-9,10-dihydro-2-anthracenecarboxylate
• Q27252032
• EINECS 227-723-6
• 1-AMINOANTHRAQUINONE-2-CARBOXYLIC ACID ETHYL ESTER [MI]
• Ethyl 1-amino-9,10-dihydro-9,10-dioxoanthracene-2-carboxylate
• UNII-18TQV7W460

• InChIKey： BEJYYZULZYIARA-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H13NO4/c1-2-22-17(21)12-8-7-11-13(14(12)18)16(20)10-6-4-3-5-9(10)15(11)19/h3-8H,2,18H2,1H3
• SMILES： CCOC(=O)C1=C(C2=C(C=C1)C(=O)C3=CC=CC=C3C2=O)N

Computed Properties

• Exact Mass: 295.08449
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 295.084
• Heavy Atom Count: 22
• Complexity: 489
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 86.5A^2

Experimental Properties

• PSA: 86.46
• Refractive Index: 1.656
• Boiling Point: 530.6°Cat760mmHg
• Flash Point: 268.8°C
• Density: 1.368

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids